Cas no 1955519-81-9 (2-methyl-1-(1,3-thiazole-4-carbonyl)piperazine hydrochloride)

• Product Name: 2-methyl-1-(1,3-thiazole-4-carbonyl)piperazine hydrochloride
• CAS No: 1955519-81-9
• MF: C₉H₁₄ClN₃OS
• MW: 247.744959354401
• MDL: MFCD30180949
• CID: 5241717
• PubChem ID: 122360442
• Update Time: 2026-03-08

2-methyl-1-(1,3-thiazole-4-carbonyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-methyl-1-piperazinyl)-4-thiazolyl-, hydrochloride (1:1)
• 2-methyl-1-(1,3-thiazole-4-carbonyl)piperazine hydrochloride

• MDL： MFCD30180949
• Inchi： 1S/C9H13N3OS.ClH/c1-7-4-10-2-3-12(7)9(13)8-5-14-6-11-8;/h5-7,10H,2-4H2,1H3;1H
• InChI Key： OLRHZFHVDGQNLH-UHFFFAOYSA-N
• SMILES： C(C1N=CSC=1)(N1CCNCC1C)=O.Cl

Additional information on 2-methyl-1-(1,3-thiazole-4-carbonyl)piperazine hydrochloride

2-Methyl-1-(1,3-Thiazole-4-Carbonyl)Piperazine Hydrochloride: A Comprehensive Overview

The compound 2-Methyl-1-(1,3-Thiazole-4-Carbonyl)Piperazine Hydrochloride (CAS No. 1955519-81-9) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse applications in drug discovery and material science.

Piperazines are six-membered rings containing two nitrogen atoms at positions 1 and 4. The piperazine ring in this compound is substituted with a methyl group at position 2 and a thiazole carbonyl group at position 1. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, adds unique electronic properties to the molecule, making it highly reactive and versatile.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications, as it enhances solubility and stability.

The synthesis of 2-Methyl-1-(1,3-Thiazole-4-Carbonyl)Piperazine Hydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for further studies.

One of the most promising aspects of this compound is its potential as a neuroprotective agent. Preclinical studies have demonstrated its ability to modulate neurotransmitter systems, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The thiazole moiety is known to exhibit antioxidant properties, which further supports its neuroprotective effects.

In addition to its pharmacological applications, this compound has shown potential in the field of catalysis. Its ability to act as a ligand in metal complexes makes it a valuable tool in asymmetric catalysis, enabling the synthesis of complex organic molecules with high enantioselectivity.

The hydrochloride salt form of this compound also plays a crucial role in its solubility and bioavailability. Researchers have conducted extensive studies on its pharmacokinetic properties, revealing favorable absorption profiles that make it suitable for oral administration.

Moreover, the compound has been explored for its antimicrobial activity, particularly against gram-positive bacteria and fungi. Its unique structure allows it to disrupt bacterial cell membranes and inhibit fungal growth, offering a new avenue for developing antimicrobial agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various biological targets. These studies provide valuable insights into its mechanism of action and guide further optimization for therapeutic applications.

In conclusion, 2-Methyl-1-(1,3-Thiazole-4-Carbonyl)Piperazine Hydrochloride (CAS No. 1955519-81-9) is a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with recent research findings, positions it as a promising candidate for future drug development and material science innovations.